Cas no 553672-25-6 (4-bromo-2-(difluoromethoxy)benzoic acid)

4-bromo-2-(difluoromethoxy)benzoic acid structure
553672-25-6 structure
Product Name:4-bromo-2-(difluoromethoxy)benzoic acid
CAS No:553672-25-6
MF:C8H5BrF2O3
MW:267.024308919907
MDL:MFCD16108716
CID:4655014
PubChem ID:23024273
Update Time:2022-09-22

4-bromo-2-(difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-2-(difluoromethoxy)benzoic acid
    • Benzoic acid, 4-bromo-2-(difluoromethoxy)-
    • MDL: MFCD16108716
    • Inchi: 1S/C8H5BrF2O3/c9-4-1-2-5(7(12)13)6(3-4)14-8(10)11/h1-3,8H,(H,12,13)
    • InChI Key: BWZLXDPXWIKMBI-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(Br)C=C1OC(F)F

Computed Properties

  • Exact Mass: 265.939
  • Monoisotopic Mass: 265.939
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • Density: 1.7±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 312.2±42.0 °C at 760 mmHg
  • Flash Point: 142.6±27.9 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-bromo-2-(difluoromethoxy)benzoic acid Pricemore >>

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